(2-Chlorophenyl)methanethiol
Overview
Description
“(2-Chlorophenyl)methanethiol” is a chemical compound with the CAS Number: 39718-00-8 . It has a molecular weight of 158.65 and its IUPAC name is (2-chlorophenyl)methanethiol . It is a liquid at room temperature .
Molecular Structure Analysis
The molecular formula of “(2-Chlorophenyl)methanethiol” is C7H7ClS . The InChI code is 1S/C7H7ClS/c8-7-4-2-1-3-6(7)5-9/h1-4,9H,5H2 and the InChI Key is WWFIIZLHSNBNTC-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
“(2-Chlorophenyl)methanethiol” is a liquid at room temperature . It has a molecular weight of 158.65 . Unfortunately, specific physical and chemical properties such as boiling point, melting point, and solubility were not found in the available data.Scientific Research Applications
In general, thiols like 2-Chlorobenzenemethanethiol are often used in the formation of self-assembled monolayers (SAMs). These are layers of molecules that organize themselves on a surface in a specific and orderly way. This property makes them useful in various fields, including materials science, nanotechnology, and sensor applications.
- Application : 2-Chlorobenzenemethanethiol has been used to prepare monolayers by chemisorption from solution on a gold film vapor deposited on optically polished glass plates .
- Application : Core-shell nanoparticles, which can be prepared using thiols like 2-Chlorobenzenemethanethiol, have been gaining attention due to their photocatalytic properties .
- Results : These nanoparticles can be used for environmental remediation, including wastewater purification and bacterial disinfections under UV and visible light irritation .
Preparation of Monolayers
Photocatalytic Applications
- Application : 2-Chlorobenzenemethanethiol can be used as a starting material or intermediate in the synthesis of other chemical compounds .
- Results : The resulting compounds can have a variety of applications in fields such as pharmaceuticals, materials science, and more .
- Application : Core-shell nanoparticles, which can be prepared using thiols like 2-Chlorobenzenemethanethiol, have been used in the development of solar photovoltaic devices .
- Results : The resulting nanoparticles can enhance the efficiency of solar cells by improving light absorption and charge separation .
Synthesis of Other Chemical Compounds
Development of Photovoltaic Devices
Safety And Hazards
“(2-Chlorophenyl)methanethiol” is associated with certain hazards. It has been assigned the GHS07 pictogram and the signal word "Warning" . Hazard statements include H315, H319, and H335 , which correspond to skin irritation, eye irritation, and respiratory irritation, respectively . Precautionary measures include avoiding inhalation and contact with skin and eyes, among others .
properties
IUPAC Name |
(2-chlorophenyl)methanethiol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7ClS/c8-7-4-2-1-3-6(7)5-9/h1-4,9H,5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WWFIIZLHSNBNTC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CS)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7ClS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
158.65 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2-Chlorophenyl)methanethiol | |
CAS RN |
39718-00-8 |
Source
|
| Record name | 2-Chlorobenzyl mercaptan | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=39718-00-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | o-chlorotoluene-α-thiol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.049.620 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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